Cas no 957478-22-7 (1-(4-chlorobenzyl)-3-nitro-1H-pyrazole)
957478-22-7 structure
Product Name:1-(4-chlorobenzyl)-3-nitro-1H-pyrazole
CAS No:957478-22-7
MF:C10H8ClN3O2
MW:237.642420768738
MDL:MFCD01459887
CID:3053940
PubChem ID:673691
Update Time:2025-09-19
1-(4-chlorobenzyl)-3-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorobenzyl)-3-nitro-1H-pyrazole
- STK399785
- 957478-22-7
- 1-(4-chloro-benzyl)-3-nitro-1H-pyrazole
- MFCD01459887
- KIEAKQSAUQTYPW-UHFFFAOYSA-N
- SCHEMBL1865930
- AK-968/41170438
- 1-[(4-Chlorophenyl)methyl]-3-nitro-1H-pyrazole
- 1-[(4-chlorophenyl)methyl]-3-nitropyrazole
- AKOS003262281
-
- MDL: MFCD01459887
- Inchi: 1S/C10H8ClN3O2/c11-9-3-1-8(2-4-9)7-13-6-5-10(12-13)14(15)16/h1-6H,7H2
- InChI Key: KIEAKQSAUQTYPW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CN1C=CC([N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 237.0305042Da
- Monoisotopic Mass: 237.0305042Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 63.6Ų
1-(4-chlorobenzyl)-3-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB422700-1 g |
1-[(4-Chlorophenyl)methyl]-3-nitro-1H-pyrazole |
957478-22-7 | 1g |
€424.40 | 2022-03-02 | ||
| abcr | AB422700-5 g |
1-[(4-Chlorophenyl)methyl]-3-nitro-1H-pyrazole |
957478-22-7 | 5g |
€964.00 | 2022-03-02 | ||
| Chemenu | CM332491-1g |
1-[(4-Chlorophenyl)methyl]-3-nitro-1h-pyrazole |
957478-22-7 | 95%+ | 1g |
$1296 | 2024-07-18 | |
| abcr | AB422700-1g |
1-[(4-Chlorophenyl)methyl]-3-nitro-1H-pyrazole; . |
957478-22-7 | 1g |
€694.20 | 2025-04-14 | ||
| abcr | AB422700-5g |
1-[(4-Chlorophenyl)methyl]-3-nitro-1H-pyrazole; . |
957478-22-7 | 5g |
€1390.00 | 2025-04-14 | ||
| A2B Chem LLC | AJ26382-1g |
1-[(4-chlorophenyl)methyl]-3-nitro-1H-pyrazole |
957478-22-7 | 95+% | 1g |
$1190.00 | 2024-07-18 | |
| A2B Chem LLC | AJ26382-2g |
1-[(4-chlorophenyl)methyl]-3-nitro-1H-pyrazole |
957478-22-7 | 95+% | 2g |
$1618.00 | 2024-07-18 | |
| A2B Chem LLC | AJ26382-5g |
1-[(4-chlorophenyl)methyl]-3-nitro-1H-pyrazole |
957478-22-7 | 95+% | 5g |
$2293.00 | 2024-07-18 | |
| A2B Chem LLC | AJ26382-10g |
1-[(4-chlorophenyl)methyl]-3-nitro-1H-pyrazole |
957478-22-7 | 95+% | 10g |
$2878.00 | 2024-07-18 | |
| A2B Chem LLC | AJ26382-25g |
1-[(4-chlorophenyl)methyl]-3-nitro-1H-pyrazole |
957478-22-7 | 95+% | 25g |
$4250.00 | 2024-07-18 |
1-(4-chlorobenzyl)-3-nitro-1H-pyrazole Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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